Cas no 1235347-62-2 (1-cyclopropyl-3-(thiophen-2-yl)-1-(thiophen-3-yl)methylurea)

• Product Name: 1-cyclopropyl-3-(thiophen-2-yl)-1-(thiophen-3-yl)methylurea
• CAS No: 1235347-62-2
• MF: C₁₃H₁₄N₂OS₂
• MW: 278.393060207367
• CID: 6303192
• PubChem ID: 49716339
• Update Time: 2025-10-30

1-cyclopropyl-3-(thiophen-2-yl)-1-(thiophen-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-3-(thiophen-2-yl)-1-(thiophen-3-yl)methylurea
• 1-cyclopropyl-3-thiophen-2-yl-1-(thiophen-3-ylmethyl)urea
• AKOS024522789
• F5854-4301
• 1-cyclopropyl-3-(thiophen-2-yl)-1-[(thiophen-3-yl)methyl]urea
• 1-cyclopropyl-3-(thiophen-2-yl)-1-(thiophen-3-ylmethyl)urea
• 1235347-62-2
• VU0524195-1

• Inchi： 1S/C13H14N2OS2/c16-13(14-12-2-1-6-18-12)15(11-3-4-11)8-10-5-7-17-9-10/h1-2,5-7,9,11H,3-4,8H2,(H,14,16)
• InChI Key： XLFOZYBFAPKTDT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN(C(NC1=CC=CS1)=O)C1CC1

Computed Properties

• Exact Mass: 278.055
• Monoisotopic Mass: 278.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8A^2
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 1-cyclopropyl-3-(thiophen-2-yl)-1-(thiophen-3-yl)methylurea

Introduction to 1-cyclopropyl-3-(thiophen-2-yl)-1-(thiophen-3-yl)methylurea (CAS No: 1235347-62-2)

1-cyclopropyl-3-(thiophen-2-yl)-1-(thiophen-3-yl)methylurea is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by the chemical abstracts service number CAS No: 1235347-62-2, belongs to a class of molecules that incorporate thiophene rings, which are well-known for their presence in various bioactive natural products and synthetic drugs. The presence of multiple heterocyclic moieties and a urea functional group in its structure suggests a high degree of versatility in terms of possible interactions with biological targets.

The molecular framework of 1-cyclopropyl-3-(thiophen-2-yl)-1-(thiophen-3-yl)methylurea consists of a cyclopropyl group attached to a thiophene ring, which is further linked to another thiophene ring through a methylurea moiety. This arrangement creates a rigid yet adaptable scaffold that could facilitate binding to specific protein or nucleic acid targets. The thiophene rings, known for their aromatic stability and electronic properties, are particularly interesting in medicinal chemistry due to their ability to modulate electron density and engage in π-stacking interactions, which are crucial for drug-receptor binding.

In recent years, there has been a growing interest in the development of small molecules that incorporate thiophene derivatives as pharmacophores. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The structural features of 1-cyclopropyl-3-(thiophen-2-yl)-1-(thiophen-3-yl)methylurea make it an attractive candidate for further investigation in these fields. Specifically, the dual thiophene motif could provide enhanced binding affinity and selectivity when interacting with biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The cyclopropyl group, while relatively rare in biologically active molecules, has been shown to enhance metabolic stability and bioavailability in some cases. Additionally, the urea functional group is a well-established pharmacophore that can participate in hydrogen bonding interactions, further enhancing the compound's ability to interact with biological targets. The combination of these features makes 1-cyclopropyl-3-(thiophen-2-yl)-1-(thiophen-3-yl)methylurea a promising candidate for further exploration.

Recent studies have begun to explore the biological activity of thiophene-based ureas, revealing potential applications in modulating enzyme activity and inhibiting protein-protein interactions. For instance, derivatives of thiophene ureas have been investigated for their ability to inhibit kinases and other enzymes involved in cancer progression. The structural similarity between 1-cyclopropyl-3-(thiophen-2-yl)-1-(thiophen-3-yl)methylurea and these known bioactive compounds suggests that it may exhibit similar or even enhanced biological effects.

The synthesis of 1-cyclopropyl-3-(thiophen-2-yl)-1-(thiophen-3-yl)methylurea presents an intriguing challenge due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules. Modern techniques such as cross-coupling reactions and transition-metal catalysis have enabled chemists to efficiently build heterocyclic systems like thiophene derivatives. These methods have not only improved the yield and purity of target compounds but also expanded the scope of possible molecular architectures.

The potential applications of 1-cyclopropyl-3-(thiophen-2-yli)-1-(thiophen-yli)methylurea extend beyond oncology. Researchers are also exploring its use in treating neurological disorders, where modulation of neurotransmitter activity is often key. The ability of thiophene-based compounds to cross the blood-brain barrier makes them particularly attractive for these applications. Furthermore, the compound's potential as an anti-inflammatory agent has not been overlooked, given the growing recognition of inflammation's role in various diseases.

In conclusion, 1-cyclopropyl - 3 - ( thieno - 2 - yl ) - 1 - ( thieno - 3 - yl ) methyl urea ( CAS No: 1235347 - 62 - 2 ) represents a promising candidate for further pharmacological investigation due to its unique structural features and potential biological activities. Its incorporation into drug discovery efforts could lead to novel therapeutic agents with significant clinical benefits. As research continues to uncover new applications for thiophene-based compounds, this molecule will undoubtedly play an important role in shaping the future landscape of medicinal chemistry.